Cas no 142259-82-3 (Benzeneheptanoic acid, 4-[(4-aminophenyl)methyl]-, methyl ester)

Benzeneheptanoic acid, 4-[(4-aminophenyl)methyl]-, methyl ester structure
142259-82-3 structure
Product Name:Benzeneheptanoic acid, 4-[(4-aminophenyl)methyl]-, methyl ester
CAS No:142259-82-3
MF:C21H27NO2
MW:325.444586038589
CID:1311101
Update Time:2024-08-18

Benzeneheptanoic acid, 4-[(4-aminophenyl)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneheptanoic acid, 4-[(4-aminophenyl)methyl]-, methyl ester
    • Inchi: 1S/C21H27NO2/c1-24-21(23)7-5-3-2-4-6-17-8-10-18(11-9-17)16-19-12-14-20(22)15-13-19/h8-15H,2-7,16,22H2,1H3
    • InChI Key: FQYQIGDMSOYSAF-UHFFFAOYSA-N
    • SMILES: C1(CCCCCCC(OC)=O)=CC=C(CC2=CC=C(N)C=C2)C=C1

Computed Properties

  • Exact Mass: 325.20431

Experimental Properties

  • Density: 1.061±0.06 g/cm3(Predicted)
  • Boiling Point: 471.9±33.0 °C(Predicted)
  • PSA: 52.32
  • pka: 4.82±0.25(Predicted)
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